1-(4-Methylpyridin-2-yl)pyrazole-4-sulfonyl fluoride

• IUPAC Name: 1-(4-methylpyridin-2-yl)pyrazole-4-sulfonyl fluoride
• InChI: InChI=1S/C9H8FN3O2S/c1-7-2-3-11-9(4-7)13-6-8(5-12-13)16(10,14)15/h2-6H,1H3
• InChI Key: AJCGKMCJDYDGCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)N2C=C(C=N2)S(=O)(=O)F
• Molecular Formula: C9H8FN3O2S
• Molecular Weight: 241.24 g/mol

Description

1-(4-Methylpyridin-2-yl)pyrazole-4-sulfonyl fluoride, also known as MPSPF, is a chemical compound that has gained attention in scientific research due to its unique properties. MPSPF is a sulfonamide derivative that has been found to have potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Chemistry

1-(4-Methylpyridin-2-yl)pyrazole-4-sulfonyl fluoride is involved in various synthetic and chemical applications. A study by (Tucker, Chenard, & Young, 2015) demonstrates the selective synthesis of heterocyclic sulfonyl fluorides and sulfonamides using sulfur-functionalized aminoacrolein derivatives. This method provides rapid access to other heterocyclic sulfonyl fluorides, including pyrimidines and pyridines. Similarly, the fluoride-mediated synthesis of pyrazoles, as explored by (Shavnya et al., 2005), highlights the moderate to high yields of alkyl amino and ether pyrazoles.

Medicinal Chemistry

In medicinal chemistry, pyrazolyl sulfonyl fluorides have been synthesized with a focus on their potential application in drug discovery. For example, (Wu & Qin, 2023) discuss the synthesis of pyrazolo[1,5-a]pyridinyl and pyrazolo[1,5-a]quinolinyl sulfonyl fluorides, which could be useful in medicinal chemistry due to their operational simplicity and broad substrate specificity.

Molecular Modeling and Receptor Studies

In molecular modeling and receptor studies, (Baraldi et al., 2001) have shown that derivatives of pyrazolotriazolopyrimidines can act as irreversible inhibitors at the human A3 adenosine receptor. The study also developed a computer-generated model of the receptor, providing insights into the interaction between the receptor and these compounds.

Synthesis of Pyrazole and Triazole Scaffolds

The synthesis of pyrazole and triazole scaffolds using vinyl sulfonyl fluorides, as outlined by (Kumara Swamy, Sandeep, Kumar, & Qureshi, 2022), demonstrates the versatility of these compounds in organic synthesis. The process involves a cycloaddition reaction between vinyl sulfonyl fluorides and ethyl diazoacetate or azides for the rapid construction of these cores.